Cas no 2228682-41-3 ({1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228682-41-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5891599
• PubChem ID: 165722315
• Update Time: 2025-10-18

{1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine
• 2228682-41-3
• EN300-1819135
• {1-[(3-methyloxetan-3-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C9H17NO/c1-8(6-11-7-8)4-9(5-10)2-3-9/h2-7,10H2,1H3
• InChI Key： SMTNGUNLEXEYHJ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)CC1(CN)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine

Introduction to {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine (CAS No. 2228682-41-3)

{1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228682-41-3, represents a fascinating intersection of structural complexity and potential biological activity. The presence of both cyclopropyl and oxetane moieties in its molecular framework suggests a high degree of steric and electronic tunability, making it a promising candidate for further investigation in drug discovery and molecular design.

The structural motif of {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine is particularly intriguing due to the combination of a cyclopropyl ring and an oxetane derivative. The cyclopropyl group is known for its rigidity and ability to induce conformational constraints, which can significantly influence the binding affinity and selectivity of a molecule when interacting with biological targets. On the other hand, the oxetane ring introduces a strained three-membered ether, which can be exploited for unique chemical reactivity or for modulating the electronic properties of the molecule.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The oxetane ring, in particular, has been extensively studied for its ability to participate in various chemical transformations, including ring-opening reactions that can be harnessed for synthetic purposes. This characteristic makes {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine a versatile building block for the construction of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the cyclopropyl and oxetane moieties provides a unique chemical profile that could be leveraged to interact with specific biological targets. For instance, the rigid cyclopropyl group could help to stabilize interactions with protein binding sites, while the oxetane ring could serve as a point of chemical modification to enhance pharmacological properties such as solubility or metabolic stability.

Recent studies have begun to explore the synthetic pathways available for constructing derivatives of {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine}. These investigations have highlighted the compound's utility as a precursor for more complex molecules through various functionalization strategies. For example, the strained nature of the oxetane ring can be exploited to facilitate ring-opening reactions with nucleophiles, allowing for the introduction of diverse substituents at strategic positions within the molecule.

The potential applications of {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine extend beyond simple synthetic intermediates. Its unique structural features suggest that it could be incorporated into drug candidates targeting a wide range of diseases. The ability to fine-tune both steric and electronic properties through derivatization offers a powerful tool for medicinal chemists seeking to optimize lead compounds.

In conclusion, {1-(3-methyloxetan-3-yl)methylcyclopropyl}methanamine (CAS No. 2228682-41-3) represents a promising area of research within pharmaceutical chemistry. Its distinctive structural features and synthetic versatility make it an attractive candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of new therapeutic agents.